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Compound of Interest

Compound Name: Methoxsalen-d3

Cat. No.: B585215 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Methoxsalen-d3, a deuterated form of Methoxsalen, requires careful

management due to its potential hazards. This guide provides essential, step-by-step

procedures for the safe disposal of Methoxsalen-d3, aligning with regulatory guidelines and

promoting a secure laboratory environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with Methoxsalen-d3. According to its Safety Data Sheet (SDS), Methoxsalen-d3 is harmful if

swallowed, may cause an allergic skin reaction, and is suspected of causing genetic defects

and cancer[1]. Therefore, appropriate personal protective equipment (PPE), including gloves,

protective clothing, and eye/face protection, must be worn at all times when handling this

compound[1]. Work should be conducted in a well-ventilated area to avoid inhalation of any

dust or fumes[1][2].

In case of accidental exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.

Contaminated clothing should be removed and washed before reuse[1].

Eye Contact: Flush eyes immediately with large amounts of water, ensuring to separate

eyelids. Seek prompt medical attention[1][2].
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Ingestion: Rinse the mouth with water. Do not induce vomiting and call a physician

immediately[1].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek medical help[1][2].

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste, including Methoxsalen-d3, is regulated by several

agencies to protect public health and the environment[3]. In the United States, the

Environmental Protection Agency (EPA) sets guidelines for hazardous waste management

under the Resource Conservation and Recovery Act (RCRA)[3][4][5]. Additionally, state

regulations, which may be more stringent than federal laws, must be followed[3]. It is the

responsibility of the waste generator to determine if the pharmaceutical waste is classified as

hazardous[6].

Step-by-Step Disposal Protocol for Methoxsalen-d3
The following procedure outlines the recommended steps for the proper disposal of

Methoxsalen-d3:

Waste Identification and Segregation:

Characterize the Methoxsalen-d3 waste. Based on its hazard classifications (acute

toxicity, skin sensitization, mutagenicity, carcinogenicity), it should be managed as a

hazardous pharmaceutical waste[1].

Segregate Methoxsalen-d3 waste from non-hazardous waste streams to ensure proper

handling and disposal.

Containerization and Labeling:

Place the waste in a designated, leak-proof, and properly sealed container.

Clearly label the container with "Hazardous Waste" and the specific chemical name,

"Methoxsalen-d3."

Storage:
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Store the container in a secure, designated hazardous waste accumulation area.

The storage area should be away from drains and water courses to prevent environmental

contamination[1].

Ensure the storage area is locked and accessible only to authorized personnel[1].

Disposal Method:

The primary recommended method for the disposal of hazardous pharmaceutical waste is

incineration at a permitted treatment facility[4][5]. This method ensures the complete

destruction of the compound.

Do not dispose of Methoxsalen-d3 down the drain or in the regular trash[4][6]. The EPA's

Subpart P regulations specifically prohibit the sewering of hazardous waste

pharmaceuticals by healthcare facilities[4].

For empty containers, if they cannot be sufficiently cleaned for reuse or recycling, they

should be punctured to prevent re-use and disposed of in an authorized landfill[2].

Documentation and Transport:

Maintain accurate records of the amount of Methoxsalen-d3 waste generated and its

disposal date.

Arrange for a licensed hazardous waste transporter to collect the waste for disposal at a

permitted facility.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Methoxsalen-d3.
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Property Value

Physical State Solid

Melting Point 143-148°C

Boiling Point 414.8°C at 760 mmHg

Flash Point 204.7°C

Acute Oral Toxicity (LD50)
791 mg/kg (Rat), 423 mg/kg (Mouse) for

Methoxsalen

(Data sourced from Safety Data Sheets[1][7])

Experimental Protocols
While this document focuses on disposal, it is important to note that any experimental protocols

involving Methoxsalen-d3 should be designed with waste minimization in mind. This includes

preparing only the necessary amounts of solutions and decontaminating surfaces and

equipment with alcohol after use[1].

Methoxsalen-d3 Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Methoxsalen-d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-30151S/Methoxsalen-d3-SDS-MedChemExpress.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00553.pdf?1265922744
https://www.benchchem.com/product/b585215?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-30151S/Methoxsalen-d3-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b585215?utm_src=pdf-body
https://www.benchchem.com/product/b585215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Methoxsalen-d3 Waste Generated

Step 1: Identify as Hazardous Waste

Step 2: Segregate from Other Waste

Step 3: Place in Labeled, Sealed Container

Step 4: Store in Secure, Designated Area

Step 5: Arrange for Incineration by Licensed Vendor

Step 6: Document Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Methoxsalen-d3.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Methoxsalen-d3, thereby protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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